Cas no 1123-61-1 (3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione structure
1123-61-1 structure
Product Name:3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:1123-61-1
MF:C5H3Cl2NO2
MW:179.988819360733
MDL:MFCD00830725
CID:155715
PubChem ID:14293
Update Time:2025-04-19

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-1-methyl-1H-pyrrole-2,5-dione
    • 1H-Pyrrole-2,5-dione,3,4-dichloro-1-methyl-
    • 2,3-DICHLORO-N-METHYLMALEIMIDE
    • 3,4-dichloro-1-methylpyrrole-2,5-dione
    • 2,3,5-TRINITROTOLUENE
    • 2,3-Dichlor-N-methylmaleinimid
    • 2,3-Dichloro-N-methylmaleinimide
    • 3,4-dichloro-1-methylmaleimide
    • 3,4-dichloro-N-methylmaleimide
    • Dichloro-N-methylmaleimide
    • Maleimide,dichloro-N-methyl
    • N-Methyl-2,3-dichloromaleimide
    • N-Methyl-3,4-dichloromaleimide
    • N-Methyldichloromaleimide
    • n-Methyl-dichloromaleinimide
    • 3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
    • CS-0242921
    • NSC 222494
    • NSC-222494
    • NS00023629
    • Maleimide,3-dichloro-N-methyl-
    • 2,3-dichloro N-methylmaleimide
    • 1123-61-1
    • J-200153
    • EN300-2568223
    • Z1255372921
    • 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-methyl-
    • SCHEMBL407513
    • FT-0609572
    • BRN 0127988
    • 3,4-dichloro-1-methyl-pyrrole-2,5-dione
    • WLZ3276
    • PYOLPWAVSYVLMM-UHFFFAOYSA-N
    • D5ARQ6B32V
    • MALEIMIDE, 2,3-DICHLORO-N-METHYL-
    • N-Methyldichloromaleinimide
    • DTXSID80149981
    • 1H-Pyrrole-2, 3,4-dichloro-1-methyl-
    • AKOS016014031
    • A21078
    • NSC222494
    • MFCD00830725
    • Maleimide, dichloro-N-methyl-
    • G51032
    • DB-041080
    • MDL： MFCD00830725
    • Inchi： 1S/C5H3Cl2NO2/c1-8-4(9)2(6)3(7)5(8)10/h1H3
    • InChI Key： PYOLPWAVSYVLMM-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(N(C)C1=O)=O)Cl

Computed Properties

  • Exact Mass: 178.95400
  • Monoisotopic Mass: 178.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4A^2

Experimental Properties

  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 85 ºC
  • Boiling Point: 205.7±40.0 ºC (760 Torr),
  • Flash Point: 78.2±27.3 ºC,
  • Refractive Index: 1.6100 (estimate)
  • Solubility: Slightly soluble (3.1 g/l) (25 º C),
  • PSA: 37.38000
  • LogP: 0.61210

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

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